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Compound of Interest

Compound Name: 2-Amino-5-methylbenzyl alcohol

Cat. No.: B1268398

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage
conditions for 2-Amino-5-methylbenzyl alcohol. The information herein is intended to support
researchers, scientists, and drug development professionals in ensuring the integrity and
reliability of this compound in their studies.

Introduction

2-Amino-5-methylbenzyl alcohol is a key intermediate in the synthesis of various
pharmaceutical compounds. Its stability is a critical factor that can influence the quality, safety,
and efficacy of the final drug product. Understanding the degradation pathways and optimal
storage conditions is therefore essential for its proper handling and use in research and
development. This guide summarizes the known stability profile of 2-Amino-5-methylbenzyl
alcohol, provides recommended storage and handling procedures, and outlines experimental
protocols for its stability assessment.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Amino-5-methylbenzyl alcohol is
presented in Table 1.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1268398?utm_src=pdf-interest
https://www.benchchem.com/product/b1268398?utm_src=pdf-body
https://www.benchchem.com/product/b1268398?utm_src=pdf-body
https://www.benchchem.com/product/b1268398?utm_src=pdf-body
https://www.benchchem.com/product/b1268398?utm_src=pdf-body
https://www.benchchem.com/product/b1268398?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 34897-84-2 [11[2]
Molecular Formula CsH11:NO [1][2]
Molecular Weight 137.18 g/mol [11[2]
Appearance Solid [1]

Melting Point 123-126 °C [1]

Stability Profile

The stability of 2-Amino-5-methylbenzyl alcohol is influenced by several environmental
factors, including temperature, light, and the presence of oxidizing agents.

General Stability

2-Amino-5-methylbenzyl alcohol is a combustible solid. It is advisable to keep it in a dark
place to prevent light-induced degradation.

Degradation Pathways

While specific degradation studies on 2-Amino-5-methylbenzyl alcohol are not extensively
published, based on its chemical structure, several potential degradation pathways can be
anticipated:

o Oxidation: The primary degradation pathway is likely the oxidation of the benzylic alcohol
group to the corresponding aldehyde, 2-amino-5-methylbenzaldehyde. Further oxidation
could lead to the formation of the carboxylic acid. The amino group is also susceptible to
oxidation, which could lead to the formation of colored impurities through polymerization.
Strong oxidizing agents are incompatible with this compound.

» Photodegradation: Aromatic amines are known to be susceptible to photodegradation.
Exposure to UV light could potentially lead to the formation of colored degradation products.

o Hydrolysis: Although benzyl alcohols are generally stable to hydrolysis, prolonged exposure
to strongly acidic or basic conditions, especially at elevated temperatures, could potentially
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lead to degradation.

A proposed major degradation pathway is illustrated in the following diagram:

Proposed Oxidation Pathway of 2-Amino-5-methylbenzyl alcohol

2-Amino-5-methylbenzyl alcohol

Oxidation Oxidation of Amino Group / Photodegradation

Polymerization Products

2-Amino-5-methylbenzaldehyde (Colored Impurities)

Further Oxidation

2-Amino-5-methylbenzoic acid

Click to download full resolution via product page

Caption: Proposed Oxidation Pathway.

Storage and Handling

To maintain the quality and integrity of 2-Amino-5-methylbenzyl alcohol, the following storage
and handling conditions are recommended.

Recommended Storage Conditions
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Parameter Recommendation

Temperature Room temperature

Atmosphere Inert atmosphere (e.g., Argon, Nitrogen)
Light Keep in a dark place

Tightly closed containers in a dry and well-

Container _
ventilated place

Incompatible Materials

e Strong oxidizing agents

Experimental Protocols for Stability Assessment

This section outlines a general framework for conducting stability studies on 2-Amino-5-
methylbenzyl alcohol. These protocols are based on established guidelines for
pharmaceutical stability testing.

Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation products and
establish the intrinsic stability of the molecule.

Objective: To investigate the degradation of 2-Amino-5-methylbenzyl alcohol under various

stress conditions.
Methodology:

o Sample Preparation: Prepare solutions of 2-Amino-5-methylbenzyl alcohol in a suitable

solvent (e.g., methanol, acetonitrile).
o Stress Conditions: Expose the samples to the following conditions:
o Acid Hydrolysis: 0.1 M HCI at 60°C for 24 hours.

o Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.
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o Oxidative Degradation: 3% H202 at room temperature for 24 hours.
o Thermal Degradation: Store solid material at 105°C for 48 hours.

o Photostability: Expose solid material and solution to light providing an overall illumination
of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less
than 200 watt hours/square meter.

e Analysis: Analyze the stressed samples at appropriate time points using a stability-indicating
HPLC method.

The following diagram illustrates the workflow for forced degradation studies:
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Forced Degradation Study Workflow
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Caption: Forced Degradation Workflow.

Long-Term and Accelerated Stability Studies

These studies are designed to predict the shelf-life of the compound under recommended
storage conditions.

Objective: To evaluate the stability of 2-Amino-5-methylbenzyl alcohol over an extended
period under defined storage conditions.
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Methodology:

o Packaging: Store the solid compound in well-closed containers that mimic the proposed
storage packaging.

« Storage Conditions:
o Long-Term: 25°C + 2°C / 60% RH = 5% RH
o Accelerated: 40°C £ 2°C / 75% RH = 5% RH
e Testing Frequency:
o Long-Term: 0, 3, 6, 9, 12, 18, 24, and 36 months.
o Accelerated: 0, 3, and 6 months.

e Analysis: At each time point, analyze the samples for appearance, purity (by HPLC), and
degradation products.

The logical relationship for conducting stability studies is depicted below:
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Stability Study Logic
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Caption: Stability Study Logic Diagram.

Stability-Indicating HPLC Method

A validated, stability-indicating analytical method is crucial for accurately assessing the purity

and degradation of 2-Amino-5-methylbenzyl alcohol.

Objective: To develop and validate an HPLC method capable of separating 2-Amino-5-

methylbenzyl alcohol from its potential degradation products.
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Proposed HPLC Method Parameters:

Parameter Proposed Condition

Column C18 (e.g., 250 mm x 4.6 mm, 5 pm)
Mobile Phase A 0.1% Phosphoric acid in Water
Mobile Phase B Acetonitrile

Start with a higher percentage of Mobile Phase

Gradient
A and gradually increase Mobile Phase B.
Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection Wavelength UV at 230 nm
Injection Volume 10 pyL

Method Validation: The method should be validated according to ICH guidelines, including
specificity, linearity, range, accuracy, precision (repeatability and intermediate precision),
detection limit, quantitation limit, and robustness.

Conclusion

The stability of 2-Amino-5-methylbenzyl alcohol is critical for its successful application in
research and drug development. Adherence to the recommended storage conditions—room
temperature, inert atmosphere, and protection from light—is essential to minimize degradation.
The primary degradation pathway is likely oxidation of the benzylic alcohol. This guide provides
a framework for establishing a comprehensive stability program, including forced degradation
and long-term stability studies, coupled with a validated stability-indicating HPLC method. By
implementing these practices, researchers and developers can ensure the quality and reliability
of 2-Amino-5-methylbenzyl alcohol in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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